Cas no 23582-51-6 (5-(2-Chlorophenethyl)-1H-tetrazole)

• Product Name: 5-(2-Chlorophenethyl)-1H-tetrazole
• CAS No: 23582-51-6
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 6807163
• PubChem ID: 82077751
• Update Time: 2025-01-08

5-(2-Chlorophenethyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 23582-51-6
• 5-(2-CHLOROPHENETHYL)-1H-TETRAZOLE
• G90616
• 5-(2-Chlorophenethyl)-1H-tetrazole

• Inchi： 1S/C9H9ClN4/c10-8-4-2-1-3-7(8)5-6-9-11-13-14-12-9/h1-4H,5-6H2,(H,11,12,13,14)
• InChI Key： SWWAJIAFGQDIMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCC1N=NNN=1

Computed Properties

• Exact Mass: 208.0515740Da
• Monoisotopic Mass: 208.0515740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų